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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B116942

An In-depth Technical Guide to 2-Methoxy-4-(2-
nitrovinyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 2-Methoxy-4-(2-nitrovinyl)phenol. Due to the limited
availability of in-depth biological data for this specific compound, this guide also presents
detailed experimental protocols and signaling pathway information for the structurally related
and well-researched compound, 2-Methoxy-4-vinylphenol (2M4VP), to serve as a valuable
reference for future research.

Core Compound Information: 2-Methoxy-4-(2-
nitrovinyl)phenol

Chemical Identity and Properties

2-Methoxy-4-(2-nitrovinyl)phenol is a phenolic compound characterized by a methoxy group
and a nitrovinyl group attached to the phenol ring.
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Property Value Source
CAS Number 6178-42-3 [1]
Molecular Formula CoHoNO4 [1]
Molecular Weight 195.17 g/mol [1]

trans-4-Hydroxy-3-methoxy-
Synonyms beta-nitrostyrene, 2-Hydroxy-5-

[(E)-2-nitroethenyl]anisole

[1]

Appearance Powder

[1]

Purity 98%

[1]

Molecular Structure

The molecular structure of 2-Methoxy-4-(2-nitrovinyl)phenol consists of a benzene ring

substituted with a hydroxyl group, a methoxy group, and a 2-nitrovinyl group.

Figure 1: Chemical structure of 2-Methoxy-4-(2-nitrovinyl)phenol.

Synthesis Protocol

A common method for the synthesis of 2-Methoxy-4-(2-nitrovinyl)phenol involves the

condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde) with nitromethane.
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Experimental Protocol: Condensation of Vanillin and Nitromethane[2]
e Materials:

o Vanillin (10 g)

[¢]

Nitromethane (3.4 mL)

[e]

Methanol (approximately 10 mL, sufficient to dissolve vanillin)

o

n-Butylamine (0.50 g)

[¢]

0.1 M Hydrochloric acid (HCI)

Distilled water

[¢]

e Procedure:

Dissolve vanillin in methanol in a suitable reaction vessel.

o

o Add nitromethane to the solution and mix.
o Add n-butylamine to the mixture. The solution will typically turn from yellow to red.

o Allow the reaction to proceed at room temperature for 1-2 hours, during which a solid
mass may form.

o Break up the solid mass and add a small amount of methanol.
o Vacuum filter the solid product using a Buchner funnel.

o Wash the filtered solids with 0.1 M HCI, which will cause a color change from red to bright
yellow.

o Recrystallize the crude product from hot methanol.

o Dissolve the solids in hot methanol, allow the solution to cool to room temperature, and
then place it in a freezer overnight to facilitate crystal formation.
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o Vacuum filter the recrystallized product, washing with cold 0.1 M HCI and then with cold
distilled water.

o Air-dry the final product.

Biological Activity and Signaling Pathways: A
Comparative Analysis with 2-Methoxy-4-vinylphenol
(2M4VP)

While specific biological data for 2-Methoxy-4-(2-nitrovinyl)phenol is limited, its structural
analog, 2-Methoxy-4-vinylphenol (2M4VP), has been studied for its anti-inflammatory
properties. The following sections detail the known biological activities and associated signaling
pathways of 2M4VP, which may provide insights into the potential activities of 2-Methoxy-4-(2-
nitrovinyl)phenol.

Anti-inflammatory Effects of 2M4VP

2M4VP has been shown to exhibit potent anti-inflammatory effects in various studies. It dose-
dependently inhibits the production of key pro-inflammatory mediators such as nitric oxide (NO)
and prostaglandin E2 (PGE-2).[3] Furthermore, it blocks the expression of inducible nitric oxide
synthase (iINOS) and cyclooxygenase-2 (COX-2) induced by lipopolysaccharide (LPS) in
RAW264.7 macrophage cells.[3]

Signaling Pathways Modulated by 2M4VP

NF-kB and MAPK Signaling Pathways

2M4VP has been demonstrated to inhibit the activation of the NF-kB and MAPK signaling
pathways, which are crucial in the inflammatory response.[3] It potently inhibits the
translocation of the NF-kB p65 subunit into the nucleus by preventing the degradation of IkBa.
[3] Additionally, 2M4VP suppresses the phosphorylation of key MAPKSs, including p38, ERK1/2,
and JNK.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b116942?utm_src=pdf-body
https://www.benchchem.com/product/b116942?utm_src=pdf-body
https://www.benchchem.com/product/b116942?utm_src=pdf-body
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

2-Methoxy-4-vinylphenol
(2M4VP)

(" NF-kB Pathvay ) MAPK-Pathwaly
IKK Cp38 GNK —(E_Rr.(l/z

pho&phorylates

IKBa

degrades
Y

(pgg-KSBO) activates transcription factors activates transcription factors activates transcription factors

TLR4

.

/p

translocates

\i
NF-kB (nucleus) '—
———

induces transcription

Pro-inflammatory Mediators

(NO, PGEz, iNOS, COX-2)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxy-4-vinylphenol

(2M4VP)

nduces degradation

(Nrfz (nucleus))

inds to

ARE (Antioxidant
Response Element)

romotes transcription

HO-1

inhibits

Inflammation

Gmlein QuammcanorD—»(SDSPAGE)—»G?mlem Transfer (to membrane) Blocking Primary Antibody IncubaliorD—»(secondary Antibody IncuhanoHDelecllon (ECLW

Cell Lysis & Protein Extraction

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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